Cas no 2171165-78-7 (2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid
• CAS No: 2171165-78-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5866972
• PubChem ID: 165559865
• Update Time: 2025-08-04

2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid
• 2-{1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopropyl}acetic acid
• EN300-1472906
• 2171165-78-7

• Inchi： 1S/C26H30N2O5/c1-2-7-17(14-23(29)28-26(12-13-26)15-24(30)31)27-25(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22H,2,7,12-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t17-/m0/s1
• InChI Key： WYFBTJRXVPVQRB-KRWDZBQOSA-N
• SMILES： OC(CC1(CC1)NC(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid

Comprehensive Overview of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid (CAS No. 2171165-78-7)

2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid (CAS No. 2171165-78-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a cyclopropylacetic acid backbone and an Fmoc-protected amine, makes it highly valuable for constructing complex peptide sequences with high precision.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this compound serves as a temporary protecting group for amines during peptide synthesis. This feature is particularly advantageous in modern drug discovery, where researchers frequently search for "Fmoc-protected amino acids" or "peptide synthesis reagents." The compound's CAS number 2171165-78-7 is often used by scientists to verify its purity and sourcing, especially when working on GPCR-targeting peptides or bioactive compound development.

One of the trending applications of 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid is in the development of peptide-based therapeutics, a rapidly growing sector in the pharmaceutical industry. With increasing interest in "peptide drugs for metabolic disorders" and "targeted cancer therapies," this compound has gained attention as a building block for novel drug candidates. Its cyclopropyl ring contributes to enhanced metabolic stability, addressing a common challenge in peptide drug development.

The synthesis and handling of CAS 2171165-78-7 require specialized knowledge in organic chemistry techniques. Researchers often inquire about "storage conditions for Fmoc-amino acids" and "compatibility with SPPS resins," highlighting the practical considerations when working with this compound. Proper storage at -20°C under inert atmosphere is recommended to maintain its stability, as the Fmoc group can be sensitive to prolonged exposure to light and moisture.

In analytical chemistry, 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid is typically characterized using techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for quality control, especially when the compound is used in pharmaceutical applications. The growing demand for "high-purity peptide intermediates" in drug development has increased the importance of rigorous analytical verification for compounds like CAS 2171165-78-7.

The market for specialty amino acid derivatives like this compound has expanded significantly with the rise of bioconjugation technologies and peptide-drug conjugates. Industry trends show increasing searches for "custom Fmoc-amino acids" and "unnatural amino acid building blocks," reflecting the compound's relevance in cutting-edge research. Its application extends beyond traditional peptide synthesis to areas such as protein engineering and biomaterials development.

From a regulatory perspective, 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid is classified as a research chemical with no known therapeutic claims. However, its use in GMP-compliant peptide production requires strict adherence to quality standards. Researchers frequently search for "certificates of analysis for peptide intermediates" to ensure compliance with their experimental protocols.

The future prospects for CAS 2171165-78-7 appear promising, particularly in the context of personalized medicine and next-generation biologics. As peptide therapeutics continue to gain FDA approvals, the demand for specialized building blocks like this compound is expected to grow. Its unique structural features make it particularly valuable for developing constrained peptides with improved pharmacological properties.

In conclusion, 2-{1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid represents an important tool in modern chemical biology and pharmaceutical research. Its applications span from basic peptide science to advanced drug development, addressing current research needs in structure-activity relationship studies and rational drug design. As the field evolves, this compound will likely play an increasingly significant role in developing innovative therapeutic solutions.